Cas no 1217899-52-9 (trans-Capsaicin-d3)

• Product Name: trans-Capsaicin-d3
• CAS No: 1217899-52-9
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 4555071
• PubChem ID: 1548943
• Update Time: 2025-06-09

trans-Capsaicin-d3 Chemical and Physical Properties

Names and Identifiers

• trans-Capsaicin-d3
• [2H3]capsaicin
• [2H3]-trans-Capsaicin
• CAPSAICIN [MI]
• Fast Arthritis AidPain Relieving
• NCGC00017337-03
• Capsaicin 10 microg/mL in Acetonitrile
• 404-86-4
• CAPSAICIN [USP-RS]
• Nufabrx Foot/Ankle Sleeve
• SR-05000001861-1
• Capsaicin, certified reference material, TraceCERT(R)
• CHEBI:94524
• capsacin(E)
• Prestwick_204
• WellPatch Warming Pain Relief
• Zacin
• 6-Nonenamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methyl-
• 6-Nonenamide, (E)-
• Capsacin
• Dr. Harveys Herbal Motion Pain Formula
• AB00053098-11
• 6-Nonenamide, (E)-N-((4-hydroxy-3-methoxy-phenyl)methyl)-8-methyl
• N-((4-Hydroxy-3-methoxyphenyl)methyl)-8-methyl-6-nonenamide
• Capsaicin, >=95%, from Capsicum sp.
• CAPSAICIN [USP MONOGRAPH]
• CAPSAICIN (CONSTITUENT OF CAPSICUM)
• CAPSAISIN
• Pharmakon1600-01501128
• Prestwick2_000879
• Cntx-4975
• CAPSAICIN [MART.]
• Wellness Products VictoRx
• Capsaicin Heat
• Zostrix HP
• Good Neighbor Pharmacy Capsaicin
• Caswell No. 158
• SDCCGMLS-0066678.P001
• Coralite Medicated Heat
• SCREAMIN HOT TOAST
• Rugby Capsaicin Cream
• CAPSAICIN [EMA EPAR]
• Capsaicin Cream
• Painazin CP
• 6-Nonenamide, N-((4-hydroxy-3-methoxyphenyl)methyl)-8-methyl-, (6E)-
• Capsaicin Extract
• (6E)-N-
• NCGC00017337-07
• HOT PAIN RELIEF
• CS-0181240
• SR-05000001861-5
• SR-05000001861-9
• N-[(4-hydroxy-3-methoxy-phenyl)methyl]nonanamide
• HY-10448
• Capsaicin (in oleoresin of capsicum)
• E-CAPSAICIN
• Capsaicin 0.05%
• Nufabrx Lower Leg Sleeve
• HMS1989N10
• IDI1_000354
• Family Care Arthritis Pain Relief
• (e)-n-(4-hydroxy-3-methoxybenzyl)-8-methylnon-6-enamide
• Styptysat
• ALGRX-4975
• NGX-7325
• BSPBio_000957
• CCRIS 1588
• MEIJER CAPSAICIN
• SINSINPAS HOT LARGE
• Campo pharma Muscle hot
• HMS3649N15
• Penetrex(r) Arthritis Pain Relief
• Omega 3
• CS-1518
• Capzasin-hp
• CVS Capsaicin
• Nufabrx Medicine Infused Ankle Sleeve
• CAPSAICIN, NATURAL
• Capsaicin (JAN/USP)
• Wellness Products J-FLEX
• N-(4-hydroxy-3-methoxybenzyl)-8-methylnon-6-enamide
• NGX 4010
• Nufabrx Ankle Sleeve
• QC Arthritis Pain Relief
• NCGC00090853-09
• BDBM20461
• Qutenza
• Hempvana Ultra Strength Pain Relief Cream-Deep Heat
• NCGC00017337-11
• BBL027836
• Capsaicin, European Pharmacopoeia (EP) Reference Standard
• s1990
• (6E)-N-(4-Hydroxy-3-methoxybenzyl)-8-methyl-6-nonenamide #
• Nufabrx Lower Leg Sleeve M/L
• Capsaisin 0.1%
• Capsaicin
• Adlea
• BRONSON SOOTHE Pain Relief
• NSC-56353
• Bio-Sorb
• ALGRX 4975
• NSC_2548
• (E)8-methyl-N-vanillyl-6-Nonenamide
• Capsaicin 0.1 Percent
• (E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methylnon-6-enamide
• NobleAid CapsAid
• Medicated Compression Sock
• Leader Capsaicin Pain Relief Cream
• 8-Methyl-N-vanillyl-trans-6-nonenamide
• RITE AID CAPSICUM HOT
• 4DY
• Nufabrx Knee Sleeve
• CAPSAICIN [VANDF]
• HMS2089N11
• Rugby Arthritis Pain RelievingTopical Analgesic
• 6-Nonenamide, 8-methyl-N-vanillyl-, (E)-
• Capsaicin,(S)
• Awaye
• DTXCID30241
• HMS2097P19
• NCGC00017337-05
• Capsaicin Pain Relief
• BDBM86537
• 6-Nonenamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methyl-, (6E)-
• UNII-S07O44R1ZM
• NCGC00090853-06
• AKOS007930159
• BSPBio_002917
• Ausanil
• Flavor and Extract Manufacturers' Association No. 3404
• CANNAVERA PAIN RELIEF
• NCGC00090853-01
• SMP2_000337
• Nufabrx Lower Leg Sleeve XS/S
• CVS Medicated Heat 1 ct
• 6-Nonenamide, N-((4-hydroxy-3-methoxyphenyl)methyl)-8-methyl-, (E)-
• NSC-757844
• NCGC00090853-08
• RETADOLORPain Relief
• (E)-8-Methyl-N-vanillyl-6-nonenamide(8cl)
• CAPSAICIN (MART.)
• Melt Pain Away
• HMS3402N10
• EARTHS CARE ARTHRITIS
• Spectrum5_000538
• Capsaicin [USP:INN]
• Capsaicin, United States Pharmacopeia (USP) Reference Standard
• 1217899-52-9
• SR-05000001861
• Red Hot
• Sherman and Clark Pain Relieving
• Zucapsaicin;Civamide;cis-Capsaicin
• C06866
• NSC56353
• Capsicine
• Nufabrx Calf Sleeve
• UPCMLD-DP092:002
• ASTRAPHARM CHILLI BRAND EXTERNAL MEDICATED
• CapsaicinExternal Analgesic
• Capsaicin, from Capsicum sp., >=50% (HPLC)
• Togarashi orenji
• Nufabrx Wrist Sleeve
• LS-14673
• C-1700
• NGX-4010
• Rugby Capsaicin
• CapsaicinTopical Analgesic
• STL372889
• 8-Methyl-N-vanillyl-6-nonenamide, (E)-
• ASTRAPHARM CHILLI BRAND
• Zostrix Original Strength
• Sure Result SR Relief
• Nufabrx Back Wrap
• SCHEMBL8086
• HMS1570P19
• SR-05000001861-4
• Isodecenoic acid vanillylamide
• Capsaicina
• Capzasin HP Arthritis Pain Relief
• CAPSAICIN (USP MONOGRAPH)
• C18H27NO3
• NCGC00017337-13
• FlexxSonicPain Relief
• FYZICAL SPORTS Pain Relief
• LMFA08020085
• Capsaicin 0.075 Percent
• BRD-K50590187-001-20-7
• NCGC00017337-17
• REZIL
• Capsaicin Patch
• Tox21_110817
• Pure ReliefPenetrating Pain Relief
• NGX-1998
• Ovocap
• Capsaicin [in oleoresin of capsicum]
• Nufabrx Lower Leg Sleeve XL/XXL
• LivReliefPain Relief
• N-(4-Hydroxy-3-methoxybenzyl)-8-methylnon-trans-6-enamide
• CareALL Arthritis and Muscle
• (6E)-N-(4-hydroxy-3-methoxybenzyl)-8-methylnon-6-enamide
• Toplast Hot Capsaicin 0.025percent
• EINECS 206-969-8
• NSC 56353
• Capsimide
• MR3H3
• HB1179
• 8-Methyl-N-Vanillyl-6-Nonenamide
• Isodecenoate
• BRN 2816484
• EQUI-BLOCKORIGINAL
• Ratden pe 40
• MediRelief Hot
• SMR000718774
• BRD-K50590187-001-06-6
• N-[(4-hydroxy-3-methoxyphenyl)methyl]-6E-8-methyl-nonenamide
• capsaicin 0.075%
• EPA Pesticide Chemical Code 070701
• KS-5181
• NCGC00090853-03
• D00250
• A2A ARTHRITIS
• EQUI-BLOCKDT FORMULA
• Nufabrx Medicine Infused Socks
• CHEMBL294199
• S07O44R1ZM
• HMS1921H11
• TNP00277
• CAPSAICIN [JAN]
• Good Neighbor Capsaicin Heat Patch for Back
• Miracle Plus OvernightPain Relieving
• depletes Substance P
• CAPSAICIN [WHO-DD]
• Gellert Joint Care
• Guardania Pain
• HMS3678F11
• Axsain
• Capsaicin; 8-Methyl-N-vanillyl-trans-6-nonenamide; NGX-4010
• NCGC00090853-11
• Nufabrx Hand/Wrist Sleeve
• FYZICAL SPORTS Pain Relief 2 MILD
• HURT BLOCKER PROPain Relief
• CCG-39908
• 7553-53-9
• CAPSAICIN [INN]
• Equate Capsaicin Pain Relieving
• Satogesic Hot
• Capsaicin HP Arthritis Pain Relief
• MFCD00017259
• Neuritrx
• AVON HeXashield Arthritis Pain Relief
• CAPZIX
• SprayPain Away
• capsaicinum
• CAS-404-86-4
• CVS Capsaicin arthritis pain relief
• HSDB 954
• HMS2230O23
• BioMega
• BRD-K37056290-001-01-1
• Revlex Arthritis Pain Relief
• NCGC00017337-09
• NS00004284
• starbld0019180
• NCGC00090853-07
• DB06774
• NCGC00090853-10
• trans-N-((4-Hydroxy-3-methoxyphenyl)methyl)-8-methyl-6-nonenamide
• CAPSAICIN (USP-RS)
• (E)-Capsaicin
• BRD-K50590187-001-19-9
• UPCMLD-DP092:001
• Neuriterx
• Dolenon
• MLS002154049
• Better Nature Pain Relief BalmX
• UPCMLD-DP092
• (6E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methylnon-6-enamide
• Capsaicin 0.15
• CVS Roll-On
• ZOSTRIX (TN)
• Capsaicin [USAN]
• NCGC00017337-04
• NCGC00017337-02
• Prestwick3_000879
• Pure Relief
• DTXSID9020241
• (E)-N-[(4-HYDROXY-3-METHOXYPHENYL)METHYL]-8-METHYL-6-NONENAMIDE
• HMS1791N10
• Zostrix High Potency Foot Pain Relief
• HMS1361N10
• Solstice Capsaicin Patch Hot
• CAPSAICIN HEAT PATCHES PAIN RELIEF
• Capsaicin (USP:INN)
• NCGC00090853-04
• 8-Methyl-N-vanillyl-(trans)-6-nonenamide
• CCG-39657
• USEPA/OPP Pesticide Code: 070701
• AVON HeXashield Arthritis Pain ReliefCream Capsaisin
• PainBloc24
• 8-Methyl-N-vanillyl-6E-nonenamide
• Transacin
• 6-Nonenamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methyl-, (6Z)-
• Tox21_200315
• NCGC00017337-06
• NCGC00090853-12
• DCH Arthritis Pain Relief Roll-On
• Capsaicin, analytical standard
• NGX-3781
• LEADER CAPSAICIN
• HY-10448A
• Capsaicin, Pharmaceutical Secondary Standard; Certified Reference Material
• Nufabrx Arm Sleeve
• Walgreens Capsaicin Hot
• EN300-7544118
• trans-Capsaicin
• Sure Relief SR Relief
• (E)-N-((4-Hydroxy-3-methoxyphenyl)-methyl)-8-methyl-6-nonenamide
• neurotoxic
• Walgreens Arthritis Pain Relief Capsaicin Analgesic
• 6-Nonenamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-8-methyl-, (E)-
• trans-8-Methyl-N-vanillyl-6-nonenamide
• NCGC00017337-12
• HMS2092D21
• AC-10114
• N-((4-Hydroxy-3-methoxyphenyl)methyl)-8-methyl-6-nonenamide, (E)-
• N-[(4-Hydroxy-3-methoxyphenyl)methyl]-8-methyl-6-nonenamide
• Capsaicin from Capsicum annuum
• FEMA No. 3404
• Hot SpotPoint Relief
• Nufabrx Neck Wrap
• (E)-N-[(4-Hydroxy-3-methoxyphenyl)-methyl]-8-methyl-6-nonenamide
• CAPSAICIN (CONSTITUENT OF CAPSICUM) [DSC]
• Zostrix
• NCGC00090853-02
• Capsaicin 0.15%
• CAS_404-86-4
• NCGC00017337-10
• Capsaicin 0.25%
• Medicated Heat
• Frankie Avalons Zero Pain Roll On
• CAPSAICIN HEAT PATCHES BACK AND LARGE AREAS
• Mioton
• 2-Count HEAT PATCHES
• Capsaicin 0.025% Topical Patch
• CAPSAICIN HOT PATCHES
• SBI-0052593.P002
• NCGC00017337-08
• CAPSAICIN [HSDB]
• SR-05000001861-6
• CAPSAICINE
• Rugby CapsaicinExternal Analgesic
• BPBio1_001053
• (E)-N-[(4-hydroxy-3-methoxy-phenyl)methyl]-8-methyl-non-6-enamide
• IDI1_034018
• HMS501B16
• M1149
• CHEBI:3374
• NCI-C56564
• SCHEMBL8085
• (6E)-N-{[4-hydroxy-3-(methyloxy)phenyl]methyl}-8-methylnon-6-enamide
• Castiva Warming
• epsilon-capsaicin
• Capsaicin (Natural)
• NCGC00257869-01
• (E)-8-Methyl-N-vanillyl-6-nonenamide
• AB00053098_12
• CAPSAICIN [ORANGE BOOK]
• HMS3414F11
• EI-125
• Dusel Warm Arthritis Dead Sea Salt Therapy
• NSC757844
• N-(4-HYDROXY-3-METHOXYBENZYL)-8-METHYL-6-NONENAMIDE [FHFI]
• NCGC00017337-18
• Rugby Arthritis Pain Relieving
• MEGxp0_001448
• Qutenza;Vanilloid
• Capsaicin(E/Z-Mixture)
• Ageranium Patch
• BSPBio_001548
• TQ-1018
• beeRX Muscle and Joint Pain Relief
• Q273169
• SPECTRUM1501128
• 826 - Capsaicin and heat units in chilli powder
• Capsaicinoid
• GTPL2486

• Inchi： 1S/C18H27NO3/c1-14(2)8-6-4-5-7-9-18(21)19-13-15-10-11-16(20)17(12-15)22-3/h6,8,10-12,14,20H,4-5,7,9,13H2,1-3H3,(H,19,21)/b8-6+
• InChI Key： YKPUWZUDDOIDPM-SOFGYWHQSA-N
• SMILES： c1(OC)cc(CNC(=O)CCCC/C=C/C(C)C)ccc1O

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 65 °C
• Boiling Point: 469.7±55.0 °C at 760 mmHg
• Flash Point: 237.9±31.5 °C
• LogP: log Kow = 3.04
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

trans-Capsaicin-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on trans-Capsaicin-d3

Comprehensive Analysis of trans-Capsaicin-d3 (CAS No. 1217899-52-9): Applications and Research Insights

trans-Capsaicin-d3 (CAS No. 1217899-52-9) is a deuterium-labeled analog of capsaicin, a well-known bioactive compound derived from chili peppers. This isotopically labeled variant has gained significant attention in pharmaceutical and biochemical research due to its unique properties. The deuterium substitution enhances metabolic stability, making it invaluable for drug metabolism studies and tracer experiments. Researchers frequently utilize trans-Capsaicin-d3 to investigate the TRPV1 receptor pathway, a critical target in pain management and neuroinflammatory research.

In recent years, the demand for isotope-labeled compounds like trans-Capsaicin-d3 has surged, driven by advancements in LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy. These techniques rely on deuterated standards for accurate quantification and mechanistic studies. A common query among scientists is: "How does deuterium labeling improve pharmacokinetic analysis?" The answer lies in the reduced metabolic degradation of deuterated molecules, which allows for longer half-lives and clearer tracking in biological systems.

The compound’s role extends beyond academia. For instance, the cosmeceutical industry explores trans-Capsaicin-d3 for its potential in anti-aging formulations, leveraging its ability to modulate cellular heat responses. Another trending topic is its application in nutraceuticals, where deuterated compounds are studied for enhanced bioavailability. Searches like "deuterated capsaicin benefits" or "trans-Capsaicin-d3 vs. natural capsaicin" reflect growing public interest in these innovations.

From a synthetic chemistry perspective, 1217899-52-9 is notable for its high isotopic purity (>98%), a critical factor for reproducibility in experiments. FAQs such as "How to store trans-Capsaicin-d3?" highlight practical concerns—it should be kept at -20°C in airtight containers to prevent degradation. Additionally, its solubility in organic solvents like DMSO and ethanol facilitates diverse experimental setups.

Emerging studies also link TRPV1 modulation to metabolic disorders, sparking searches like "capsaicin-d3 and diabetes research." While preliminary, such investigations underscore the compound’s versatility. Regulatory compliance is another hot topic; trans-Capsaicin-d3 is classified as non-hazardous under standard safety protocols, addressing queries like "Is deuterated capsaicin safe for lab use?"

In summary, trans-Capsaicin-d3 (CAS No. 1217899-52-9) bridges gaps between basic research and applied science. Its deuterated structure offers unmatched precision in studies ranging from neuroscience to dermatology, while its alignment with cutting-edge analytical techniques ensures enduring relevance. As interest in isotopic labeling grows, this compound will remain pivotal in answering complex biological questions.